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Compound of Interest

Compound Name: (+/-)-Niguldipine

Cat. No.: B022589 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of (+/-)-Niguldipine stock solutions using dimethyl sulfoxide (DMSO) as the solvent.

Adherence to these guidelines is crucial for ensuring experimental accuracy and reproducibility.

Physicochemical Properties of (+/-)-Niguldipine
(+/-)-Niguldipine is a synthetic dihydropyridine derivative that functions as a potent L-type

calcium channel blocker and a selective α1A-adrenoceptor antagonist.[1][2] It is supplied as a

yellow solid.[1]

Property Value Reference

Molecular Formula C₃₆H₃₉N₃O₆ [1][2]

Molecular Weight 609.71 g/mol [1]

Appearance Yellow Solid [1]

Purity ≥95% [1]

Solubility in DMSO Soluble [1][3]

Solubility of Hydrochloride Salt

in DMSO
30 mg/mL [4]
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Storage and Stability
Proper storage of both the powdered form and stock solutions of (+/-)-Niguldipine is critical to

maintain its integrity and activity.

Form
Storage
Temperature

Duration Notes

Powder -20°C ≥ 4 years
Store in a dark and

dry place.[3][4]

Stock Solution in

DMSO
-20°C

Long-term (months to

years)

Aliquot into single-use

volumes to minimize

freeze-thaw cycles.[3]

[5]

Stock Solution in

DMSO
0 - 4°C

Short-term (days to

weeks)

For immediate or

frequent use.[3]

Studies on the stability of various compounds in DMSO suggest that most are stable for

extended periods when stored properly.[6][7] However, it is best practice to prepare fresh

solutions and avoid prolonged storage of diluted aqueous solutions. For similar compounds, it

is recommended not to store aqueous dilutions for more than one day.[8]

Experimental Protocols: Stock Solution Preparation
Safety Precautions: Handle (+/-)-Niguldipine powder in a chemical fume hood. Wear

appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety

glasses. Refer to the Safety Data Sheet (SDS) for complete safety information.

Protocol 3.1: Preparation of a 10 mM (+/-)-Niguldipine Stock Solution in DMSO

Materials:

(+/-)-Niguldipine powder (MW: 609.71 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, amber microcentrifuge tubes or glass vials with PTFE-lined caps

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Sonicator (optional)

Methodology:

Equilibration: Before opening, allow the vial of (+/-)-Niguldipine powder to equilibrate to

room temperature to prevent condensation of atmospheric moisture.

Calculation: To prepare a 10 mM stock solution, calculate the required mass of (+/-)-
Niguldipine.

For 1 mL of 10 mM solution:

0.010 mol/L * 0.001 L * 609.71 g/mol = 0.0060971 g = 6.10 mg

Weighing: Accurately weigh 6.10 mg of (+/-)-Niguldipine powder and place it into a sterile

amber microcentrifuge tube or glass vial.

Dissolution: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the tube.

Mixing: Cap the tube securely and vortex for 1-2 minutes until the powder is completely

dissolved. Gentle warming in a 37°C water bath or brief sonication can aid dissolution if

necessary.

Visual Inspection: Ensure the solution is clear and free of any particulate matter.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in

sterile, amber microcentrifuge tubes. Store at -20°C for long-term storage.
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Signaling Pathways
(+/-)-Niguldipine is known to act on L-type calcium channels and α1A-adrenoceptors. The

diagram below illustrates the general mechanism of action.

L-type Calcium Channel α1A-Adrenoceptor

(+/-)-Niguldipine

L-type Ca²⁺ Channel

Blocks

α1A-Adrenoceptor

Antagonizes

Ca²⁺ Influx

Decreased Intracellular Ca²⁺

Inhibits

Gq Protein Activation

Downstream Signaling

Inhibits Signaling CascadePhospholipase C Activation

IP₃ and DAG Production
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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